N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide

• IUPAC Name: N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide
• InChI: InChI=1S/C9H19NO3S/c1-4-9(2,13-3)7-10-14(11,12)8-5-6-8/h8,10H,4-7H2,1-3H3
• InChI Key: LFUCIIXXQGVKSF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CNS(=O)(=O)C1CC1)OC
• Molecular Formula: C9H19NO3S
• Molecular Weight: 221.32 g/mol

Description

N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide is an organic compound characterized by the presence of a cyclopropane ring and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide typically involves nucleophilic substitution and amidation reactions. One common method involves the reaction of cyclopropanesulfonyl chloride with 2-methoxy-2-methylbutylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with the presence of a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction parameters to ensure high yield and purity. The product is typically purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfonic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The sulfonamide group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various sulfonamide derivatives.

Scientific Research Applications

N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. Additionally, the cyclopropane ring may interact with hydrophobic pockets within proteins, enhancing binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Hydroxy-4-methoxy-2-methylbutyl)cyclopropanesulfonamide
• N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)cyclopropanesulfonamide

Uniqueness

N-(2-methoxy-2-methylbutyl)cyclopropanesulfonamide is unique due to its specific structural features, such as the combination of a cyclopropane ring and a sulfonamide group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.